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For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for managing treatment-related
Serious Adverse Events (SAESs) during pre-clinical and clinical research involving
Perzebertinib (ZN-A-1041). The following information, presented in a question-and-answer
format, is intended to assist in the safe and effective use of this novel HER2-targeted therapy.

Frequently Asked Questions (FAQS)

Q1: What is Perzebertinib and what is its mechanism of action?

Al: Perzebertinib (also known as ZN-A-1041) is an orally bioavailable, potent, and selective
inhibitor of the HER2 tyrosine kinase.[1] It is currently under investigation in Phase 1/2 clinical
trials for the treatment of HER2-positive solid tumors, including breast cancer.[2] Its mechanism
of action involves blocking the HER?2 signaling pathway, which is crucial for the growth and
survival of HER2-overexpressing cancer cells. Perzebertinib is also noted to inhibit the
epidermal growth factor receptor (EGFR).[1]

Q2: What are the most common treatment-related adverse events observed with
Perzebertinib?
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A2: In a Phase 1la clinical trial (NCT05593094) of Perzebertinib monotherapy at doses up to
800 mg twice daily, the most frequently reported treatment-related adverse events (TRAES)
were primarily low-grade. The most common TRAEs occurring in 15% or more of patients were
Grade 1 nausea (43%) and vomiting (29%). Notably, no Grade 2 or higher diarrhea was
reported in this early-phase study.

Q3: Have any serious adverse events (SAESs) or dose-limiting toxicities (DLTs) been identified
in clinical trials?

A3: Early clinical data from Phase la/lb of the NCT04487236 study, which enrolled 21 patients
with HER2+ metastatic breast cancer, reported no dose-limiting toxicities or treatment-related
SAEs across all tested dose levels. Similarly, the Phase 1a portion of the NCT05593094 study
in 7 patients found no DLTs. However, in the Phase 1c part of the NCT04487236 trial, which
involved Perzebertinib in combination with capecitabine and trastuzumab in 35 patients,
Grade 3 or higher adverse reactions were observed.

Quantitative Summary of Treatment-Related
Adverse Events

The following tables summarize the key safety findings from early-phase clinical trials of
Perzebertinib.

Table 1: Grade =3 Treatment-Related Adverse Events with Perzebertinib Combination
Therapy (NCT04487236, Phase 1c)
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Adverse Event Frequency (25% of patients)
Hepatic Function Impairment 8.7%
Headache 8.7%
Hyperbilirubinemia 5.7%
Alanine Aminotransferase (ALT) Increased 5.7%
Aspartate Aminotransferase (AST) Increased 5.7%

Gamma-Glutamyl Transferase (GGT) Increased  5.7%

White Blood Cell (WBC) Count Decreased 57%

Table 2: Common Treatment-Related Adverse Events with Perzebertinib Monotherapy
(NCT05593094, Phase 1a)

Frequency (215% of
Adverse Event . Grade
patients)
Nausea 43% 1
Vomiting 29% 1

Troubleshooting Guide: Managing Potential SAEs

While specific dose adjustment guidelines for Perzebertinib have not yet been publicly
released, general management strategies for adverse events associated with HER2 tyrosine
kinase inhibitors can provide valuable guidance. The following are examples of dose
modification strategies for other drugs in this class and should not be considered as specific
recommendations for Perzebertinib.

General Guidance for Managing Adverse Events with HER2 TKIs
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General Management Strategy (Example

Adverse Event (Grade) P ther TKIs)
rom other s

Withhold treatment. Initiate supportive care
Diarrhea (Grade 3) (e.g., loperamide, hydration). Once resolved to

Grade <1, consider resuming at a reduced dose.

Interrupt treatment. Monitor liver function tests
Hepatotoxicity (Grade 3 ALT/AST or Bilirubin frequently. If resolves to Grade <1, consider
Elevation) restarting at a lower dose. For Grade 4,

permanently discontinue.

o Withhold treatment until resolution to Grade <1.
Other Grade 3 Toxicities ) )
Consider resuming at a reduced dose.

Grade 4 Toxicities Permanently discontinue treatment.

Disclaimer: This information is for informational purposes only and does not constitute medical
advice. Researchers should refer to the specific clinical trial protocol for detailed guidance on
the management of adverse events.

Experimental Protocols

Monitoring for Potential Adverse Events:

A rigorous monitoring plan is essential for the early detection and management of potential
SAEs. The following is a general framework for monitoring patients in a clinical trial setting.

e Baseline Assessments:

o Complete physical examination.

[¢]

Eastern Cooperative Oncology Group (ECOG) performance status.

[¢]

Complete blood count (CBC) with differential.

o

Comprehensive metabolic panel, including liver function tests (ALT, AST, bilirubin, alkaline
phosphatase) and renal function tests (creatinine, BUN).
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o Electrocardiogram (ECG).

o Left ventricular ejection fraction (LVEF) assessment (e.g., echocardiogram or MUGA
scan).

e Ongoing Monitoring (during treatment):

o Weekly for the first cycle, then every 2-3 weeks:
» Assessment for clinical signs and symptoms of adverse events.
= CBC with differential.
» Comprehensive metabolic panel.

o Every 6-12 weeks:
= LVEF assessment.

o As clinically indicated:
» Targeted assessments based on observed toxicities.

Visualizations

Below are diagrams illustrating key concepts related to Perzebertinib's mechanism and clinical
development.
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Caption: Perzebertinib's Mechanism of Action.
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Phase 1a: Dose Escalation (Monotherapy)

Enroll HER2+ Increasing Doses of Determine MTD and RP2D
Solid Tumor Patients
Phase Th:-Dose Escalation (Combination)
Enroll HER2+ Perzebertinib (at or below MTD) Determine RP2D
Breast Cancer Patients + Standard of Care (Combination) X
Inform Dose
Phase 1ct e Expansion (Combination)
Enroll HER2+ Perzebertinib at RP2D Evaluate Safety and
Breast Cancer Patients + Standard of Care Preliminary Efficacy

Inform Starting Dose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. APhase 1 Clinical Study to Evaluate the Safety, Tolerability, Pharmacokinetics, and
Efficacy of ZN-A-1041 Enteric Capsules as a Single Agent or in Combination in Patients with
HER2-Positive Advanced Solid Tumors | Dana-Farber Cancer Institute [dana-farber.org]

 To cite this document: BenchChem. [Navigating Perzebertinib Treatment: A Technical Guide
to Minimizing Serious Adverse Events]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377167/docs#navigating-perzebertinib-treatment-
a-technical-guide-to-minimizing-serious-adverse-events]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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